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Compound of Interest

Compound Name: Simvastatin-d11

Cat. No.: B15145395 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and procedural steps for the safe disposal of

Simvastatin-d11, a deuterated analog of the cholesterol-lowering drug Simvastatin.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including research compounds like Simvastatin-d11, is

governed by a framework of federal and state regulations. The primary federal agency

overseeing hazardous waste is the U.S. Environmental Protection Agency (EPA), which

implements the Resource Conservation and Recovery Act (RCRA).[1][2][3][4]

Under RCRA, a waste is considered hazardous if it is specifically listed by the EPA or if it

exhibits one of four characteristics:

Ignitability: The ability to readily catch fire.

Corrosivity: The ability to corrode metal or has a very high or low pH.[2][3][5]

Reactivity: The tendency to explode or react violently.[2][3][5]

Toxicity: The potential to be harmful or fatal when ingested or absorbed.[2]

While a Safety Data Sheet (SDS) for Simvastatin-d11 from one supplier indicates that it is

"Not a hazardous substance by GHS,"[6] other SDSs for the non-deuterated form, Simvastatin,
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classify it as a skin irritant, capable of causing organ damage through prolonged exposure,

and, most notably, as "toxic to aquatic life with long lasting effects."[7][8][9] One SDS even

assigns Simvastatin the UN number 3077, designating it as an "ENVIRONMENTALLY

HAZARDOUS SUBSTANCE, SOLID, N.O.S."[8]

Given the environmental hazards associated with Simvastatin and the precautionary principle

in laboratory safety, it is prudent to handle and dispose of Simvastatin-d11 with a high degree

of care.

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of Simvastatin-d11 is to engage a licensed

professional waste disposal service.[6] This ensures that the compound is managed in

compliance with all applicable regulations.

1. Waste Identification and Segregation:

Treat all waste containing Simvastatin-d11 (e.g., unused product, contaminated labware,

personal protective equipment) as potentially hazardous waste.

Segregate Simvastatin-d11 waste from other waste streams in the laboratory.

2. Containerization and Labeling:

Use a dedicated, sealed, and properly labeled container for Simvastatin-d11 waste.

The label should clearly identify the contents as "Simvastatin-d11 waste" and include any

other information required by your institution's waste management plan.

3. Storage:

Store the waste container in a designated, secure area away from incompatible materials.

The SDS for Simvastatin-d11 indicates it should be stored frozen, so consult the specific

storage requirements for the waste if necessary.[6]

4. Arrange for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.

Provide the waste disposal service with all necessary information about the waste, including

the SDS if available.

5. Record Keeping:

Maintain accurate records of the amount of Simvastatin-d11 waste generated and the date

of its disposal, in accordance with your institution's policies and any regulatory requirements.

Crucial "Don'ts":

DO NOT dispose of Simvastatin-d11 down the drain. Its toxicity to aquatic life means it can

have a significant negative impact on the environment.[7][8][10]

DO NOT mix Simvastatin-d11 waste with non-hazardous waste.

DO NOT dispose of Simvastatin-d11 in regular trash.

Summary of Hazard Information
Hazard Classification Simvastatin-d11

Simvastatin (Non-
deuterated)

GHS Classification
Not a hazardous substance by

GHS (per one SDS)[6]

Skin irritant, may cause organ

damage, toxic to aquatic life[7]

[8][9]

Environmental Hazard

Data not available, but

assumed to be similar to

Simvastatin

Very toxic to aquatic life with

long-lasting effects[8]

UN Number Not assigned
UN 3077 (for environmentally

hazardous substance)[8]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Simvastatin-d11.

Start: Simvastatin-d11 Waste Generated

Is the Safety Data Sheet (SDS) available?

Review SDS for specific disposal instructions and hazard information.

Yes

Assume waste is hazardous due to environmental toxicity of Simvastatin.

No

Does SDS permit drain disposal?

Segregate and collect in a labeled, sealed container.

DO NOT dispose down the drain.

No Yes (but still not recommended due to aquatic toxicity)

Contact Environmental Health & Safety (EHS) or a licensed waste disposal service.

End: Waste properly disposed
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Click to download full resolution via product page

Simvastatin-d11 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Simvastatin-d11, thereby protecting themselves, their

colleagues, and the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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